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Compound of Interest

Compound Name: Acetonitrile-d3

Cat. No.: B032919 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

specialized chemicals is paramount. This document provides immediate, essential safety and

logistical information for the use of Acetonitrile-d3, a common solvent in laboratory settings,

particularly for NMR spectroscopy.[1] Adherence to these procedures is critical for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Acetonitrile-d3 is a highly flammable liquid and vapor that is harmful if swallowed, in contact

with skin, or inhaled, and causes serious eye irritation.[2][3][4][5][6] Therefore, stringent

adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields, chemical goggles, or a

face shield.[7][8][9]

To prevent eye contact which

can cause serious irritation.[2]

[4][7][10]

Skin Protection

Chemical-resistant gloves

(tested according to EN 374),

and protective clothing to

prevent skin contact.[3][7][8]

To avoid skin absorption which

can be harmful.[7][8]

Immediately remove and wash

contaminated clothing before

reuse.[2][7][10]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2][4][11][12] If ventilation is

inadequate, wear an

appropriate respirator.[13]

To prevent inhalation of toxic

vapors.[2]

Hand Protection

Wear suitable protective

gloves.[3][7][8] Inspect gloves

prior to use and use proper

glove removal technique.[9]

To prevent skin contact and

absorption.[7]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to mitigate the risks associated with Acetonitrile-d3.

Operational Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][4][11][12]

Keep the container tightly closed when not in use.[2][4][7]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][4][7][11] No

smoking in the handling area.[7][11]

Use only non-sparking tools and explosion-proof equipment.[2][4][7][8][11]

Ground and bond containers and receiving equipment to prevent static discharge.[2][4][7]
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Avoid breathing vapors or mist.[2][7]

Do not eat, drink, or smoke when using this product.[2][7][8] Wash hands thoroughly after

handling.[2][7]

Storage Requirements:

Store in a cool, dry, and well-ventilated place.[7][12]

Keep containers tightly closed.[2][4][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids,

reducing agents, and bases.[1][11]

Store in a designated flammables area.[12]

Emergency Procedures
Immediate and appropriate response to emergencies can significantly reduce harm.

First Aid Measures:
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Exposure Route Immediate Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids open.[3]

[11] Remove contact lenses if present and easy

to do.[6][7][8] Seek medical attention if irritation

persists.[3][11]

Skin Contact

Take off immediately all contaminated clothing.

[2][7] Wash skin with plenty of soap and water.

[4][8] Seek medical advice if irritation or other

symptoms persist.[3]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[6][7][8][11] If not

breathing, give artificial respiration.[7] Call a

poison center or doctor.[2][7]

Ingestion

Rinse mouth with water.[2][3][8] Do NOT induce

vomiting.[11] Call a poison control center or

doctor immediately.[7][11]

Spill and Leak Cleanup:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[7]

[10][11]

Remove Ignition Sources: Eliminate all potential ignition sources.[7][10][11]

Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill.[3][11][13][14] Do not use combustible materials.

Cleanup: Use non-sparking tools to collect the absorbed material.[11] Place it in a suitable,

closed container for disposal.[8][12]

Decontamination: Wash the spill area with water.

Disposal Plan
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Acetonitrile-d3 waste is considered hazardous and must be disposed of according to local,

regional, and national regulations.[12][13][15][16]

Waste Collection: Collect waste in a designated, properly labeled, and tightly sealed

container.[15][16] The label should clearly state "HAZARDOUS WASTE - Acetonitrile".[15]

Professional Disposal: Contact a licensed professional waste disposal service for removal

and disposal.[7][10][13] Do not pour down the drain.[2][16]

Quantitative Data Summary
Occupational Exposure Limits for Acetonitrile:

Organization
TWA (Time-Weighted

Average)
Notes

ACGIH 20 ppm[7][8]

Danger of cutaneous

absorption; Not classifiable as

a human carcinogen.[7][8]

OSHA 40 ppm (70 mg/m³)[7][8] -

NIOSH 20 ppm (34 mg/m³)[7][8]
Forms cyanide in the body.[7]

[8]

Workflow for Safe Handling of Acetonitrile-d3
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Workflow for Safe Handling of Acetonitrile-d3

Preparation

Don Personal Protective Equipment (PPE)
- Safety Glasses/Goggles

- Chemical-Resistant Gloves
- Lab Coat

Step 1

Handling Acetonitrile-d3

Use in Well-Ventilated Area
(Fume Hood)

During Use

Proper Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

- Away from Ignition Sources

After Use

Waste Disposal Emergency Procedures

If Incident Occurs

Collect in Labeled
Hazardous Waste Container

Arrange for Professional
Waste Disposal

Spill Cleanup
- Evacuate & Ventilate

- Use Absorbent Material
- Non-Sparking Tools

First Aid
- Eye Wash
- Skin Wash
- Fresh Air

- Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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